Cas no 2680817-45-0 (tert-butyl 2-(1-aminocyclopropyl)formamidoacetate)

• Product Name: tert-butyl 2-(1-aminocyclopropyl)formamidoacetate
• CAS No: 2680817-45-0
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5604170
• PubChem ID: 165917741
• Update Time: 2025-06-09

tert-butyl 2-(1-aminocyclopropyl)formamidoacetate Chemical and Physical Properties

Names and Identifiers

• 2680817-45-0
• EN300-28273436
• tert-butyl 2-[(1-aminocyclopropyl)formamido]acetate
• tert-butyl 2-(1-aminocyclopropyl)formamidoacetate

• Inchi： 1S/C10H18N2O3/c1-9(2,3)15-7(13)6-12-8(14)10(11)4-5-10/h4-6,11H2,1-3H3,(H,12,14)
• InChI Key： OBBNOIVMDHDPSM-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)N)NCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl 2-(1-aminocyclopropyl)formamidoacetate

Professional Introduction to Tert-butyl 2-(1-aminocyclopropyl)formamidoacetate (CAS No. 2680817-45-0)

Tert-butyl 2-(1-aminocyclopropyl)formamidoacetate, with the chemical identifier CAS No. 2680817-45-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the development of novel therapeutic agents. The structural motif of this molecule, particularly the combination of a tert-butyl group, an aminocyclopropyl moiety, and a formamidoacetate backbone, imparts distinct reactivity and binding characteristics that are highly relevant to modern drug discovery efforts.

The tert-butyl group, a common protective group in organic synthesis, contributes to the stability of the molecule and can be selectively removed under specific conditions to reveal more reactive intermediates. This feature is particularly useful in multi-step synthetic pathways where controlled reactivity is essential. The presence of the 1-aminocyclopropyl substituent adds another layer of complexity to the molecule, as cyclopropylamines are known for their ability to engage in various non-covalent interactions with biological targets. These interactions can be harnessed to modulate enzyme activity or receptor binding affinity, which are critical parameters in drug design.

The formamidoacetate moiety is another key feature that influences the overall properties of Tert-butyl 2-(1-aminocyclopropyl)formamidoacetate. This functional group is often employed in medicinal chemistry due to its ability to participate in hydrogen bonding networks, which can enhance binding affinity and selectivity. In recent years, there has been growing interest in using formamidoacetate derivatives as pharmacophores in the design of small-molecule inhibitors. For instance, studies have shown that compounds incorporating this motif can effectively target proteases and kinases, which are key enzymes involved in various disease pathways.

Recent advancements in computational chemistry have further highlighted the potential of Tert-butyl 2-(1-aminocyclopropyl)formamidoacetate as a building block for drug discovery. Molecular docking simulations have revealed that this compound can interact with a variety of biological targets with high specificity. For example, preliminary studies suggest that it may bind to certain bacterial enzymes involved in metabolic pathways, making it a promising candidate for the development of novel antibiotics. Additionally, its structural features make it a viable candidate for designing molecules that target viral proteases, which are critical for antiviral therapy.

The synthesis of Tert-butyl 2-(1-aminocyclopropyl)formamidoacetate presents unique challenges due to its complex structure. However, recent methodological developments have made it more accessible to synthetic chemists. One such approach involves the use of transition metal-catalyzed cross-coupling reactions to construct the cyclopropylamine core. This methodological innovation has not only improved the efficiency of synthesis but also allowed for greater functionalization of the molecule, opening up new avenues for drug design.

In conclusion, Tert-butyl 2-(1-aminocyclopropyl)formamidoacetate (CAS No. 2680817-45-0) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new therapeutic agents targeting various diseases. As research in this field continues to evolve, it is likely that this compound will play an increasingly important role in drug discovery and development.